Cas no 35779-04-5 (1-tert-Butyl-4-iodobenzene)

• Product Name: 1-tert-Butyl-4-iodobenzene
• CAS No: 35779-04-5
• MF: C₁₀H₁₃I
• MW: 260.114695310593
• MDL: MFCD00052339
• CID: 89166
• PubChem ID: 24865734
• Update Time: 2025-04-18

1-tert-Butyl-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-4-iodobenzene
• 4-tert-Butyliodobenzene
• 1-tert-Butyl-4-iodobenzene
• 1-IODO-4-TERT-BUTYLBENZENE
• 1-TERT-BUTYL-3-IODOBENZENE
• 4-iodo-1-tert-butylbenzene
• 4-iodo-tert-butylbenzene
• 4-tBu-iodobenzene
• 4-t-Butyliodobenzene

• MDL： MFCD00052339
• Inchi： 1S/C10H13I/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： WQVIVQDHNKQWTM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C)(C)C
• BRN： 1931810

Computed Properties

• Exact Mass: 260.00600
• Monoisotopic Mass: 260.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.468 g/mL at 25 °C(lit.)
• Melting Point: 78°C (estimate)
• Boiling Point: 118°C/9mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.57(lit.)
• PSA: 0.00000
• LogP: 3.58870
• Sensitiveness: Light Sensitive
• Solubility: Insoluble

1-tert-Butyl-4-iodobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：LIGHT SENSITIVE
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Organic Halides